N-(3,5-dimethylphenyl)-2-[2-(2-ethoxyethyl)-1-oxoisoquinolin-5-yl]oxyacetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[2-(2-ethoxyethyl)-1-oxoisoquinolin-5-yl]oxyacetamide
• InChI: InChI=1S/C23H26N2O4/c1-4-28-11-10-25-9-8-19-20(23(25)27)6-5-7-21(19)29-15-22(26)24-18-13-16(2)12-17(3)14-18/h5-9,12-14H,4,10-11,15H2,1-3H3,(H,24,26)
• InChI Key: KIYFIUHFAQVRRJ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C=CC2=C(C1=O)C=CC=C2OCC(=O)NC3=CC(=CC(=C3)C)C
• Molecular Formula: C23H26N2O4
• Molecular Weight: 394.5 g/mol
• CAS No.: 906147-92-0

Description

N-(3,5-dimethylphenyl)-2-[2-(2-ethoxyethyl)-1-oxoisoquinolin-5-yl]oxyacetamide is a useful research compound. Its molecular formula is C23H26N2O4 and its molecular weight is 394.471. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Applications

Research on antioxidants like ethoxyquin and its analogues highlights the importance of these compounds in preserving the quality of fish meal by preventing oxidation of unsaturated fatty acids, which can lead to spontaneous combustion. Ethoxyquin and its effective analogues, such as hydroquin, have been patented for use in fish meal, demonstrating the relevance of chemical derivatives in industrial applications. This underscores the potential utility of related compounds in antioxidant applications (A. J. de Koning, 2002).

Environmental Impact

The environmental fate of alkylphenol ethoxylates (APEs) and their degradation products has been extensively reviewed, indicating concerns over their persistence and endocrine-disrupting capabilities in the environment. This research points to the necessity of understanding the environmental behavior and impact of chemical derivatives, including those related to N-(3,5-dimethylphenyl)-2-[2-(2-ethoxyethyl)-1-oxoisoquinolin-5-yl]oxyacetamide, to assess their safety and ecological footprint (G. Ying, B. Williams, & R. Kookana, 2002).

Neurotoxicity and Biological Effects

The neurotoxicity of brominated flame retardants, including their effects on the nervous system, exemplifies the need for toxicological assessments of chemicals, including their metabolic products, to ensure they do not pose a risk to human health. Studies on the biological effects of compounds like acetamide and formamide, as well as their derivatives, further support the need for comprehensive evaluations of chemical compounds for potential health implications (M. Dingemans, M. van den Berg, & R. Westerink, 2011).

Therapeutic Potential

The exploration of heterocyclic compounds in medicine, such as the insights into 8-hydroxyquinolines and their significant biological activities against a range of diseases, showcases the potential of chemical derivatives in drug development. This emphasizes the importance of research into the pharmacological properties of compounds like this compound for identifying new therapeutic agents (Rohini Gupta, Vijay Luxami, & Kamaldeep Paul, 2021).